Cas no 151606-24-5 (Ergosta-6,22,25-trien-3-ol,5,8-epidioxy-, (3b,5a,8a,22E)-)

• Product Name: Ergosta-6,22,25-trien-3-ol,5,8-epidioxy-, (3b,5a,8a,22E)-
• CAS No: 151606-24-5
• MF: C₂₈H₄₂O₃
• MW: 426.63128900528
• CID: 156065
• Update Time: 2025-04-19

Ergosta-6,22,25-trien-3-ol,5,8-epidioxy-, (3b,5a,8a,22E)- Chemical and Physical Properties

Names and Identifiers

• Ergosta-6,22,25-trien-3-ol,5,8-epidioxy-, (3b,5a,8a,22E)-
• Axinylsterol
• (3S,9R,10R,13R,14R,17R)-10,13-dimethyl-17-[(1R,2E,4S)-1,4,5-trimethylhexa-2,5-dien-1-yl]-1,3,4,9,10,11,12,13,14,15,16,17-dodecahydro-2H-5,8-epidioxycyclopenta[a]phenanthren-3-ol
• 5,8-Epidioxyergosta-6,22,25-trien-3-ol

• Inchi： 1S/C28H42O3/c1-18(2)19(3)7-8-20(4)22-9-10-23-25(22,5)13-12-24-26(6)14-11-21(29)17-27(26)15-16-28(23,24)31-30-27/h7-8,15-16,19-24,29H,1,9-14,17H2,2-6H3/b8-7+/t19-,20+,21-,22+,23+,24+,25+,26+,27+,28-/m0/s1
• InChI Key： MSFASZXZLNRTBR-KGHQQZOUSA-N
• SMILES： O1[C@]23C=C[C@]4(C[C@H](CC[C@]4(C)[C@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@@H](C(=C)C)C)C)CC[C@@H]32)O)O1

Computed Properties

• Exact Mass: 426.313395
• Monoisotopic Mass: 426.313395
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.09
• Boiling Point: 504.4°Cat760mmHg
• Flash Point: 258.8°C
• Refractive Index: 1.558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids